Cas no 116384-26-0 ((S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman)

• Product Name: (S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman
• CAS No: 116384-26-0
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 836913
• PubChem ID: 14157898
• Update Time: 2025-06-14

(S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman
• 3',4',7-Trimethoxyflavan
• 2H-1-Benzopyran, 2-(3,4-dimethoxyphenyl)-3,4-dihydro-7-methoxy-, (S)-
• [ "" ]
• DTXSID701157803
• (2S)-2-(3,4-dimethoxyphenyl)-7-methoxy-3,4-dihydro-2H-chromene
• 2H-1-Benzopyran, 2-(3,4-dimethoxyphenyl)-3,4-dihydro-7-methoxy-, (S)- (9CI)
• HY-N1768
• FS-10186
• (2S)-3',4',7-Trimethoxyflavan
• AKOS022184896
• CS-0017623
• 116384-26-0

• Inchi： 1S/C18H20O4/c1-19-14-7-4-12-5-8-15(22-17(12)11-14)13-6-9-16(20-2)18(10-13)21-3/h4,6-7,9-11,15H,5,8H2,1-3H3
• InChI Key： MZTMCSKWSQDRAX-UHFFFAOYSA-N
• SMILES： COC1C=C2C(CCC(C3C=C(OC)C(OC)=CC=3)O2)=CC=1

Computed Properties

• Exact Mass: 300.13600
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: Oil
• PSA: 36.92000
• LogP: 3.77870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on (S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman

Recent Advances in the Study of (S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman (CAS: 116384-26-0)

The compound (S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman (CAS: 116384-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a chiral intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis route for (S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman, achieving 98% enantiomeric excess (ee) through a novel catalytic system. This advancement addresses previous challenges in obtaining high-purity enantiomers for pharmacological studies.

Pharmacological investigations have revealed promising neuroprotective properties of this compound. Research published in ACS Chemical Neuroscience (2024) showed that (S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman exhibits significant antioxidant activity in neuronal cell cultures, reducing oxidative stress markers by up to 65% at micromolar concentrations. The study identified potential mechanisms involving Nrf2 pathway activation and suppression of pro-inflammatory cytokines.

Structural-activity relationship (SAR) studies have provided insights into the compound's pharmacophore. A comparative analysis with its enantiomer and analogs (European Journal of Medicinal Chemistry, 2024) demonstrated that the (S)-configuration is crucial for binding affinity to certain neurological targets, particularly 5-HT receptors and monoamine oxidases. These findings support the compound's potential as a lead structure for developing novel psychotropic medications.

Recent pharmacokinetic studies have addressed previous limitations in understanding the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. A 2024 study in Drug Metabolism and Disposition reported improved oral bioavailability (42%) through formulation with cyclodextrin derivatives, along with favorable blood-brain barrier penetration characteristics in rodent models.

Emerging applications in oncology have been explored in preclinical studies. Research in Molecular Cancer Therapeutics (2024) demonstrated that (S)-2-(3,4-Dimethoxyphenyl)-7-methoxychroman can potentiate the effects of certain chemotherapeutic agents by modulating P-glycoprotein activity, suggesting potential as an adjuvant in multidrug resistance (MDR) cancer therapy.

Ongoing clinical translation efforts face several challenges that recent studies have begun to address. These include optimizing synthetic routes for scale-up production (Organic Process Research & Development, 2023), improving formulation stability (International Journal of Pharmaceutics, 2024), and conducting comprehensive toxicological assessments (Regulatory Toxicology and Pharmacology, 2024).

Future research directions highlighted in recent literature include exploring the compound's potential in neurodegenerative diseases, investigating its effects on epigenetic modifiers, and developing targeted delivery systems to enhance therapeutic efficacy while minimizing off-target effects. The compound's unique chemical scaffold continues to inspire novel drug discovery efforts across multiple therapeutic areas.